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Compound of Interest

Compound Name: Fluoroethyne

Cat. No.: B13420609 Get Quote

Fluoroethyne Safety Support Center
Welcome to the Technical Support Center for the safe handling and use of fluoroethyne. This

resource is designed for researchers, scientists, and drug development professionals to

provide essential safety information, troubleshooting guides, and frequently asked questions

(FAQs) to ensure safe experimentation.

Disclaimer
Fluoroethyne is a highly reactive and hazardous gas. The information provided here is for

guidance purposes only and should not substitute for a thorough risk assessment and

adherence to all applicable safety regulations and institutional protocols. Always consult the

Safety Data Sheet (SDS) for fluoroethyne and other reagents before commencing any

experiment.

Frequently Asked Questions (FAQs)
Q1: What is fluoroethyne and what are its primary hazards?

Fluoroethyne (C₂HF), also known as fluoroacetylene, is a colorless, flammable gas with a

distinctive odor.[1] It is highly reactive due to the presence of a carbon-carbon triple bond and

an electronegative fluorine atom. The primary hazards include:

Explosive Instability: Fluoroethyne can explode violently.[2] It may explode spontaneously

near its boiling point of -80°C.[2] The formation of silver and mercury salts should be avoided

as they are heat-sensitive explosives.[2]
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Flammability: As a flammable gas, it can form explosive mixtures with air.

Toxicity: Upon heating to decomposition, it emits toxic fumes of fluoride (F⁻).[2] Inhalation or

contact with the gas may pose health risks.[1]

Q2: Are there established occupational exposure limits for fluoroethyne?

Currently, there are no specific OSHA Permissible Exposure Limits (PEL) or NIOSH

Recommended Exposure Limits (REL) for fluoroethyne. However, due to its decomposition

into fluoride compounds, it is prudent to consider the exposure limits for related substances.

Substance Agency TWA STEL Notes

Fluorine OSHA
0.1 ppm (0.2

mg/m³)
- [3][4][5]

Fluorine NIOSH
0.1 ppm (0.2

mg/m³)
- [3][6]

Fluorine ACGIH 1 ppm 2 ppm [3][5]

Fluorides (as F) ACGIH 2.5 mg/m³ - As F, BEI®

Acetylene NIOSH
C 2500 ppm

(2662 mg/m³)
- Ceiling Limit[7]

TWA: Time-Weighted Average; STEL: Short-Term Exposure Limit; C: Ceiling Limit; BEI®:

Biological Exposure Indices.

Q3: What materials are compatible with fluoroethyne?

Specific material compatibility data for fluoroethyne is limited. However, guidance can be

taken from materials compatible with the highly reactive gas, fluorine.
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Material Class Recommended Materials Not Recommended

Metals

Stainless Steel, Copper,

Monel. A passivating fluoride

film can form on these metals,

providing some protection.

Powdered aluminum and

magnesium, and their alloys;

Brass; Steel (can be reactive).

[8]

Plastics

Polytetrafluoroethylene (PTFE)

and other perfluorinated

polymers are generally

resistant.

Most other plastics and

elastomers are likely to be

attacked.

Other

Avoid contact with silver and

mercury due to the formation

of explosive acetylides.[2]

Bromine in carbon

tetrachloride can cause

ignition.[2] Barium, Sodium,

Potassium, and other divalent

light metals.[8]

Troubleshooting Guides
Issue: I suspect a leak from a fluoroethyne gas cylinder or my experimental setup.

Solution:

A fluoroethyne leak is a critical emergency. Follow this protocol:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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